![molecular formula C27H19F4N5O3 B1663866 N-{4-[4-Amino-6-(4-methoxyphenyl)furo[2,3-D]pyrimidin-5-YL]phenyl}-N'-[2-fluoro-5-(trifluoromethyl)phenyl]urea](/img/structure/B1663866.png)
N-{4-[4-Amino-6-(4-methoxyphenyl)furo[2,3-D]pyrimidin-5-YL]phenyl}-N'-[2-fluoro-5-(trifluoromethyl)phenyl]urea
Overview
Description
Scientific Research Applications
GW768505A is widely used in scientific research due to its dual inhibitory action on VEGFR2 and Tie-2. Its primary applications include:
Cancer Research: GW768505A is used to study its anti-angiogenic properties and its effects on cancer cell growth.
Angiogenesis Studies: The compound’s ability to inhibit VEGFR2 and Tie-2 makes it a valuable tool in studying angiogenesis, the process of new blood vessel formation.
Kinase Inhibition: GW768505A is used to investigate the inhibition of various kinases, including TRKA, TRKB, and TRKC.
Mechanism of Action
GW768505A exerts its effects by inhibiting VEGFR2 and Tie-2, which are crucial receptors involved in angiogenesis . By blocking these receptors, the compound prevents the formation of new blood vessels, thereby inhibiting tumor growth and metastasis . The molecular targets and pathways involved include the inhibition of tropomyosin-related kinases, which play a role in cell growth and survival .
Biochemical Analysis
Biochemical Properties
This compound has been discovered as a potent dual inhibitor of Tie-2 and VEGFR2 receptor tyrosine kinases (TK) . It interacts with these enzymes, showing remarkably enhanced activity against both . The nature of these interactions is likely due to the specific structure of the compound, which allows it to bind effectively to these enzymes .
Cellular Effects
Its role as an inhibitor of Tie-2 and VEGFR2 suggests that it may influence cell function by affecting cell signaling pathways . These pathways are crucial for various cellular processes, including gene expression and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of N-{4-[4-Amino-6-(4-methoxyphenyl)furo[2,3-D]pyrimidin-5-YL]phenyl}-N’-[2-fluoro-5-(trifluoromethyl)phenyl]urea involves its interaction with Tie-2 and VEGFR2 receptor tyrosine kinases . By inhibiting these enzymes, it can potentially affect various biochemical processes at the molecular level .
Preparation Methods
The synthetic routes and reaction conditions for GW768505A are not extensively detailed in the available literature. it is known that the compound is synthesized and provided in various forms, including as a free base . The compound is typically stored as a solid at -20°C for long-term stability .
Chemical Reactions Analysis
GW768505A undergoes various chemical reactions, primarily focusing on its inhibitory effects on specific kinases. It shows potent inhibition (71–88% inhibition at 100 nM) of tropomyosin-related kinases TRKA, TRKB, and TRKC . The compound’s reactions are mainly studied in vitro, where it demonstrates significant inhibition of cancer cell growth .
Comparison with Similar Compounds
GW768505A is compared with other similar compounds, such as AD80 and GSK2606414. Among these, AD80 is noted to be more potent and effective in certain cellular models . The unique aspect of GW768505A lies in its dual inhibition of VEGFR2 and Tie-2, which distinguishes it from other kinase inhibitors .
Similar Compounds
properties
IUPAC Name |
1-[4-[4-amino-6-(4-methoxyphenyl)furo[2,3-d]pyrimidin-5-yl]phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H19F4N5O3/c1-38-18-9-4-15(5-10-18)23-21(22-24(32)33-13-34-25(22)39-23)14-2-7-17(8-3-14)35-26(37)36-20-12-16(27(29,30)31)6-11-19(20)28/h2-13H,1H3,(H2,32,33,34)(H2,35,36,37) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGZIONRFHVNRJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C3=C(N=CN=C3O2)N)C4=CC=C(C=C4)NC(=O)NC5=C(C=CC(=C5)C(F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H19F4N5O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
537.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.